Cas no 851080-59-6 (2,5-dichloro-N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide)

2,5-dichloro-N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide structure

851080-59-6 structure

Product Name:2,5-dichloro-N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide

CAS No:851080-59-6

MF:C₁₅H₁₂Cl₂N₂O₂S₂

MW:387.303978919983

CID:5765153

PubChem ID:2159320

Update Time:2023-11-21

2,5-dichloro-N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- AKOS024586239
- F0600-1470
- 2,5-dichloro-N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)thiophene-3-carboxamide
- (Z)-2,5-dichloro-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)thiophene-3-carboxamide
- 2,5-dichloro-N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide
- 851080-59-6
- 3-Thiophenecarboxamide, 2,5-dichloro-N-(4-methoxy-3,7-dimethyl-2(3H)-benzothiazolylidene)-
- Inchi： 1S/C15H12Cl2N2O2S2/c1-7-4-5-9(21-3)11-12(7)23-15(19(11)2)18-14(20)8-6-10(16)22-13(8)17/h4-6H,1-3H3/b18-15-
- InChI Key： BAVQUCXDXRWFNM-SDXDJHTJSA-N
- SMILES： ClC1=C(C=C(S1)Cl)C(/N=C1/N(C)C2C(=CC=C(C)C=2S/1)OC)=O

Computed Properties

Exact Mass: 385.9717254g/mol
Monoisotopic Mass: 385.9717254g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 508
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 95.4Å²

Experimental Properties

Density: 1.53±0.1 g/cm3(Predicted)
Boiling Point: 531.0±60.0 °C(Predicted)
pka: -1.65±0.20(Predicted)

2,5-dichloro-N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0600-1470-2μmol	2,5-dichloro-N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide	851080-59-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0600-1470-5μmol	2,5-dichloro-N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide	851080-59-6	90%+	5μl	$63.0	2023-05-17
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